Cas no 1805047-37-3 (3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine)
3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine
-
- Inchi: 1S/C7H4BrF4N/c8-2-3-4(9)1-5(10)13-6(3)7(11)12/h1,7H,2H2
- InChI Key: YJECALNRRJJNAX-UHFFFAOYSA-N
- SMILES: BrCC1=C(C=C(N=C1C(F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 169
- XLogP3: 2.6
- Topological Polar Surface Area: 12.9
3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023030152-250mg |
3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine |
1805047-37-3 | 97% | 250mg |
$741.20 | 2022-04-01 | |
| Alichem | A023030152-500mg |
3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine |
1805047-37-3 | 97% | 500mg |
$1,019.20 | 2022-04-01 | |
| Alichem | A023030152-1g |
3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine |
1805047-37-3 | 97% | 1g |
$1,596.00 | 2022-04-01 |
3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine
Professional Introduction to 3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine (CAS No. 1805047-37-3)
3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine, with the CAS number 1805047-37-3, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates both bromomethyl and difluoromethyl substituents, which make it a versatile building block for the development of novel therapeutic agents.
The significance of this compound lies in its ability to undergo a wide range of chemical transformations, making it invaluable for synthetic chemists. The presence of the bromomethyl group allows for nucleophilic substitution reactions, while the difluoromethyl and fluoro substituents enhance the metabolic stability and lipophilicity of the resulting molecules. These properties are particularly important in drug design, where optimizing pharmacokinetic profiles is essential for achieving desired therapeutic effects.
In recent years, there has been a growing interest in fluorinated pyridines due to their favorable pharmacological properties. Fluorine atoms can influence the electronic distribution, solubility, and metabolic pathways of drug candidates, often leading to improved bioavailability and reduced toxicity. The compound 3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine exemplifies this trend, as it combines multiple fluorinated groups with a reactive bromomethyl moiety, providing a powerful platform for medicinal chemists.
One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in numerous cellular processes, and dysregulation of their activity is implicated in various diseases, including cancer. By leveraging the reactivity of the bromomethyl group and the electronic effects of the fluorine atoms, researchers have been able to develop potent and selective kinase inhibitors. For instance, derivatives of 3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are frequently overactive in tumor cells.
The incorporation of difluoromethyl groups into drug candidates has been particularly noteworthy in recent years. Difluoromethylation is a powerful strategy for enhancing metabolic stability and improving binding affinity to biological targets. This modification can prevent unwanted degradations by enzymes such as cytochrome P450 monooxygenases and can also strengthen interactions with binding pockets in proteins. The compound 3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine thus represents an excellent scaffold for generating novel difluoromethoxy-substituted compounds with enhanced pharmacological properties.
Recent advancements in synthetic methodologies have further expanded the utility of this compound. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient construction of complex molecular architectures from simpler precursors. By employing these techniques, researchers can introduce various functional groups into the pyridine core while maintaining high regioselectivity and yield. This flexibility has allowed for the rapid discovery and optimization of new drug candidates derived from 3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine.
The role of computational chemistry has also become increasingly important in the design and development of molecules like 3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine. Molecular modeling techniques can predict how different substituents will affect the electronic properties and binding affinity of a molecule to its target. By integrating experimental data with computational predictions, researchers can make more informed decisions about which structural modifications will yield the most effective drug candidates. This interdisciplinary approach has accelerated the pace at which new compounds are discovered and brought to market.
The future prospects for this compound are promising, with ongoing research exploring its potential applications in various therapeutic areas. For example, there is growing evidence suggesting that fluorinated pyridines may play a role in antiviral and antibacterial therapies due to their ability to disrupt viral replication cycles or bacterial cell wall synthesis. Additionally, derivatives of 3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine are being investigated for their potential as imaging agents in diagnostic applications.
In conclusion, 3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine (CAS No. 1805047-37-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with enhanced pharmacological properties. As synthetic chemistry continues to evolve and new methodologies emerge, compounds like this one will undoubtedly play a crucial role in discovering next-generation therapeutic agents that address unmet medical needs.
1805047-37-3 (3-(Bromomethyl)-4,6-difluoro-2-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)